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Compound of Interest

Compound Name: Bronopol-d4

Cat. No.: B12399338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Bronopol-d4, a deuterated form of the broad-spectrum antimicrobial agent Bronopol. Given
the limited availability of specific experimental data for the deuterated compound, this
document primarily details the well-established properties of Bronopol. It is scientifically
understood that the chemical behavior of Bronopol-d4 is analogous to that of Bronopol, with
the primary distinction being its increased molecular weight due to the presence of deuterium
isotopes. This guide is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Bronopol-d4 is a stable, isotopically labeled version of Bronopol (2-bromo-2-nitro-1,3-
propanediol). It serves as an excellent internal standard for quantitative analysis by mass
spectrometry. The fundamental chemical and physical characteristics are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12399338?utm_src=pdf-interest
https://www.benchchem.com/product/b12399338?utm_src=pdf-body
https://www.benchchem.com/product/b12399338?utm_src=pdf-body
https://www.benchchem.com/product/b12399338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
2-Bromo-2-nitropropane-

IUPAC Name _ [1]
1,1,3,3-d4-1,3-diol
BNPD-d4, 2-Bromo-2-nitro-1,3-

Synonyms [2]

propanediol-d4

Molecular Formula C3H2D4BrNOa4 [1]

Molecular Weight 204.01 g/mol [1]
White to off-white crystalline

Appearance [1]

solid

Melting Point (of Bronopol)

Approximately 130 °C

(decomposes above 140 °C)

[3114][5][6]

Unlabelled CAS Number

52-51-7

Solubility

Bronopol exhibits high solubility in polar solvents and is sparingly soluble in non-polar solvents.

This characteristic is crucial for its application in various formulations. The solubility of

Bronopol-d4 is expected to be comparable.

Solubility (% wiv at 22-25

Solvent C) References
Water 28 [31[41[5]
Methanol 89 [4][6]

Ethanol 56 [4][6]
Isopropanol 41 [41[6]

Liquid Paraffin <0.5 [4][6]

Partition Coefficient (of Bronopol):
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The partition coefficient data indicates a strong preference for polar environments.

Partition Coefficient (log

System Pow) References
n-octanol/water 0.22

Hexanol/Water 0.74 [6]

Alkane (Liquid Paraffin)/Water 0.043 [6]
Chloroform/Water 0.068 [6]

Stability

The stability of Bronopol is significantly influenced by pH and temperature. It is most stable in

acidic conditions and degrades in alkaline environments.

Condition

Stability

References

Solid State

Stable for up to 3 years under

ambient conditions.

[6]

Aqueous Solution (pH 4, 20°C)

Half-life of over 5 years.

[7]

Aqueous Solution (pH 6, 20°C)

Half-life of 1.5 years.

[7]

Aqueous Solution (pH 8, 20°C)

Half-life of 2 months.

[7]

Alkaline Conditions

Decomposes to produce

formaldehyde and nitrite.

[3]

Elevated Temperatures (>140
OC)

Exothermic decomposition
releasing hydrogen bromide

and nitrogen oxides.

[3114]5][6]

Experimental Protocols
Synthesis of Bronopol
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The synthesis of Bronopol, and by extension Bronopol-d4 (using deuterated starting
materials), typically involves a two-step process: hydroxymethylation of nitromethane followed
by bromination.

Methodology:

» Hydroxymethylation: Nitromethane is reacted with formaldehyde in the presence of a base
catalyst to form 2-nitro-1,3-propanediol.

» Bromination: The intermediate, 2-nitro-1,3-propanediol, is then brominated to yield Bronopol.

[8][°]

A detailed example of a lab-scale synthesis is as follows:

A solution of monobromonitromethane (0.29 mole) in methanol (70 ml) is added to a 55%
formaldehyde solution in methanol at 18 °C containing an alkaline catalyst.[10]

e The reaction temperature is allowed to increase to 30 °C during the addition.[10]
e The solution is then heated to 60 °C and maintained for three hours.[10]

 After cooling to 20 °C, the pH is adjusted to 4.3 with 1.0 M aqueous HCI to stabilize the
product.[10]

o The final product is isolated and purified through crystallization.

High-Performance Liquid Chromatography (HPLC)
Analysis of Bronopol

A reversed-phase HPLC method is commonly used for the determination of Bronopol and its
degradation products.

Methodology:
e Chromatographic Column: RP-ODS column (150mm x 4.6mm, 5um).[11]

» Mobile Phase: A mixture of phosphoric acid in water and methanol (e.g., 95:5 v/v).[11] An
alternative mobile phase is 0.1% phosphoric acid in water: Methanol: 0.1% phosphoric acid
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in acetonitrile (80:10:10).[12]
e Flow Rate: 1.0 ml/min.[11]

e Column Temperature: 30°C.[11]

» Detection: UV spectrophotometric detection at 210 nm or 250 nm.[11][12][13]

o Sample Preparation: Samples should be dissolved in methanol to prevent degradation that

can occur in aqueous solutions.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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